Cas no 1804129-69-8 (2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol)

• Product Name: 2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol
• CAS No: 1804129-69-8
• CID: 4618436
• PubChem ID: 75431955
• Update Time: 2025-05-19

2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol

Additional information on 2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol

Comprehensive Overview of 2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol (CAS No. 1804129-69-8)

2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol (CAS No. 1804129-69-8) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and an amino alcohol moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in developing bioactive molecules and chiral building blocks.

The compound's trifluoromethyl group enhances its lipophilicity and metabolic stability, which is critical in drug design. This property aligns with the growing demand for fluorinated pharmaceuticals, a trend driven by the success of drugs like Prozac and Celebrex. The amino alcohol functionality further expands its utility in asymmetric synthesis, particularly in the preparation of chiral catalysts and ligands for enantioselective reactions.

Recent studies highlight the compound's relevance in addressing drug resistance and sustainable chemistry. For instance, its incorporation into novel antimicrobial agents could combat antibiotic-resistant bacteria, a pressing global health concern. Additionally, its synthetic versatility supports green chemistry initiatives by enabling fewer synthetic steps and higher yields.

From a commercial perspective, 2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol is gaining traction in custom synthesis and contract manufacturing. Companies specializing in high-value intermediates are scaling up production to meet demand from the pharmaceutical and agrochemical sectors. Its CAS No. 1804129-69-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its academic and industrial importance.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound. Purity and enantiomeric excess are critical parameters, especially for applications in chiral drug synthesis. Advanced purification methods, including preparative chromatography and crystallization, ensure high-quality batches for research and commercial use.

In summary, 2-amino-3,3,3-trifluoro-2-phenylpropan-1-ol (CAS No. 1804129-69-8) is a multifaceted compound with broad applications. Its role in fluorine chemistry, asymmetric synthesis, and drug development positions it as a key player in modern chemical innovation. As research progresses, its potential in addressing global health challenges and sustainable practices will likely expand further.